Cas no 27143-76-6 (1-(4-chlorophenyl)-1H-tetrazole-5-thiol)

1-(4-Chlorophenyl)-1H-tetrazole-5-thiol is a heterocyclic compound featuring a tetrazole core substituted with a 4-chlorophenyl group and a thiol functional group. This structure imparts reactivity useful in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The thiol group enables facile derivatization, while the chlorophenyl moiety enhances stability and influences electronic properties. Its applications include serving as a ligand in metal complexes or a precursor for biologically active molecules. The compound's balanced lipophilicity and reactivity make it valuable in medicinal chemistry for designing enzyme inhibitors or antimicrobial agents. Proper handling is required due to potential sensitivity to oxidation and moisture.

1-(4-chlorophenyl)-1H-tetrazole-5-thiol structure

27143-76-6 structure

Product Name:1-(4-chlorophenyl)-1H-tetrazole-5-thiol

CAS No:27143-76-6

MF:C₇H₅ClN₄S

MW:212.6593978405

MDL:MFCD00126072

CID:283211

PubChem ID:1072909

Update Time:2025-05-28

1-(4-chlorophenyl)-1H-tetrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

- 5H-Tetrazole-5-thione,1-(4-chlorophenyl)-1,2-dihydro-
- 1-(4-CHLORO-PHENYL)-1H-TETRAZOLE-5-THIOL
- 1-(4-Chlorophenyl)-1H-tetrazole-5-thiol
- 1-(4-chlorophenyl)-2H-tetrazole-5-thione
- AKOS000115780
- 1-(4-chlorophenyl)-1H-tetrazole-5(4H)-thione
- 1-(4-chlorophenyl)-1,4-dihydro-5H-tetrazole-5-thione
- 2-Tetrazoline-5-thione, 1-(p-chlorophenyl)-
- 5H-Tetrazole-5-thione, 1-(4-chlorophenyl)-1,2-dihydro-
- 1-(p-Chlorophenyl)-1H-tetrazole-5-thiol
- 27143-76-6
- DTXSID80181609
- Z56827847
- SR-01000400069
- 1-p-Chlorophenyltetrazole-2-thione
- 1-(4-chlorophenyl)-1,4-dihydro-5H-tetraazole-5-thione
- MFCD00126072
- SR-01000400069-1
- SY074617
- AG-693/00947017
- F0347-2375
- EN300-03137
- 1-(4-chlorophenyl)tetrazole-5-thiol
- 1-(p-Chlorophenyl)-tetrazoline-5-thione
- 1H-Tetrazole-5-thiol, 1-(4-chlorophenyl)-
- AKOS003237301
- CS-0219133
- SCHEMBL1250161
- 1-(4-Chlorophenyl)tetrazole-2-thione
- LS-07669
- A919450
- CCG-15516
- CHEMBL226653
- 1-p-Chlorophenyl-2-tetrazolinethione
- 1-(4-chlorophenyl)-1H-1,2,3,4-tetrazole-5-thiol
- QPTIWFZSPZVBEW-UHFFFAOYSA-N
- 1-(4-chlorophenyl)-1H-tetrazole-5-thiol
- MDL： MFCD00126072
- Inchi： 1S/C7H5ClN4S/c8-5-1-3-6(4-2-5)12-7(13)9-10-11-12/h1-4H,(H,9,11,13)
- InChI Key： QPTIWFZSPZVBEW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)N1C(N=NN1)=S

Computed Properties

Exact Mass: 211.992
Monoisotopic Mass: 211.992
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 72.1Å²

Experimental Properties

Density: 1.62g/cm3
Boiling Point: 293.3ºC at 760 mmHg
Flash Point: 131.2ºC
Refractive Index: 1.774
LogP: 1.60440

1-(4-chlorophenyl)-1H-tetrazole-5-thiol Pricemore >>

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